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Compound of Interest

Compound Name: Sodium dichromate dihydrate

Cat. No.: B147847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition of sodium
dichromate dihydrate (Na₂Cr₂O₇·2H₂O), a compound of significant industrial and laboratory

importance. A thorough understanding of its thermal behavior is crucial for safe handling,

process optimization, and the development of novel applications. This document outlines the

key decomposition stages, presents quantitative data from thermal analysis, details

experimental methodologies, and visualizes the underlying processes.

Executive Summary
The thermal decomposition of sodium dichromate dihydrate is a multi-step process initiated

by the loss of its water of crystallization, followed by the decomposition of the anhydrous salt at

higher temperatures. The primary decomposition products are sodium chromate (Na₂Cr₂O₄),

chromium(III) oxide (Cr₂O₃), and oxygen gas. This guide synthesizes available data to provide

a clear and actionable understanding of this chemical transformation.

Physicochemical Properties
Sodium dichromate dihydrate presents as red-orange, hygroscopic crystals. It is highly

soluble in water and is a strong oxidizing agent. Key physical and chemical properties are

summarized in Table 1.
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Table 1: Physicochemical Properties of Sodium Dichromate Dihydrate

Property Value Reference

Chemical Formula Na₂Cr₂O₇·2H₂O

Molecular Weight 298.00 g/mol

Appearance Red-orange crystalline solid

Melting Point
The anhydrous salt melts at

357°C.

Decomposition Temperature
Starts to decompose at

approximately 400°C.

Solubility in Water Highly soluble

Specific Gravity 2.35 g/cm³

Thermal Decomposition Pathway
The thermal decomposition of sodium dichromate dihydrate proceeds through distinct

stages, which can be elucidated using techniques such as Thermogravimetric Analysis (TGA)

and Differential Scanning Calorimetry (DSC).

Dehydration
The initial stage of decomposition involves the loss of the two molecules of water of

crystallization. This dehydration step typically begins at temperatures around 82.6°C to 100°C.

Equation 1: Dehydration of Sodium Dichromate Dihydrate

Na₂Cr₂O₇·2H₂O(s) → Na₂Cr₂O₇(s) + 2H₂O(g)

Decomposition of Anhydrous Sodium Dichromate
Following dehydration, the resulting anhydrous sodium dichromate remains stable until

approximately 400°C, at which point it begins to decompose. The decomposition yields sodium

chromate, chromium(III) oxide, and oxygen gas.
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Equation 2: Decomposition of Anhydrous Sodium Dichromate

4Na₂Cr₂O₇(s) → 4Na₂CrO₄(s) + 2Cr₂O₃(s) + 3O₂(g)

Upon heating to decomposition, it can also emit toxic fumes of disodium oxide.

The overall decomposition pathway is visualized in the following diagram:
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Decomposition Pathway of Sodium Dichromate Dihydrate
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Experimental Workflow for Thermal Analysis

Sample Preparation

Thermal Analysis

Data Interpretation

Weigh Na₂Cr₂O₇·2H₂O
(2-10 mg)

Place in appropriate
crucible/pan

TGA Analysis
(Heat to 600°C @ 10°C/min)

DSC Analysis
(Heat to 600°C @ 10°C/min)

TGA-MS Analysis
(Coupled System)

Mass Loss vs. Temperature
(TGA Curve)

Heat Flow vs. Temperature
(DSC Thermogram)

Ion Current vs. Temperature
(Evolved Gas Profile)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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